Cas no 2679930-73-3 (rac-(3aR,7aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydropyrano3,4-cpyrrole-7a-carboxylic acid)

• Product Name: rac-(3aR,7aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydropyrano3,4-cpyrrole-7a-carboxylic acid
• CAS No: 2679930-73-3
• MF: C₁₂H₁₇NO₅
• MW: 255.267083883286
• CID: 5645046
• PubChem ID: 165909113
• Update Time: 2025-07-01

rac-(3aR,7aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydropyrano3,4-cpyrrole-7a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279859
• rac-(3aR,7aR)-2-[(prop-2-en-1-yloxy)carbonyl]-octahydropyrano[3,4-c]pyrrole-7a-carboxylic acid
• 2679930-73-3
• rac-(3aR,7aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydropyrano3,4-cpyrrole-7a-carboxylic acid

• Inchi： 1S/C12H17NO5/c1-2-4-18-11(16)13-6-9-7-17-5-3-12(9,8-13)10(14)15/h2,9H,1,3-8H2,(H,14,15)/t9-,12+/m0/s1
• InChI Key： LEAXDDSMPIQOCU-JOYOIKCWSA-N
• SMILES： O1CC[C@@]2(C(=O)O)CN(C(=O)OCC=C)C[C@H]2C1

Computed Properties

• Exact Mass: 255.11067264g/mol
• Monoisotopic Mass: 255.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76.1Ų

Additional information on rac-(3aR,7aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydropyrano3,4-cpyrrole-7a-carboxylic acid

Professional Introduction to rac-(3aR,7aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydropyrano[3,4-c]pyrrole-7a-carboxylic Acid (CAS No. 2679930-73-3)

The compound rac-(3aR,7aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydropyrano[3,4-c]pyrrole-7a-carboxylic acid, identified by its CAS number 2679930-73-3, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure, characterized by its octahydropyrano[3,4-c]pyrrole core, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents.

At the heart of this compound's appeal lies its unique stereochemistry, specifically the rac-(3aR,7aR) configuration. This stereochemical arrangement is crucial as it influences the compound's biological activity and pharmacokinetic properties. The presence of a prop-2-en-1-yloxy carbonyl group further enhances its structural complexity, contributing to its potential role as a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in heterocyclic compounds for their diverse biological activities. The octahydropyrano[3,4-c]pyrrole scaffold is particularly noteworthy due to its resemblance to natural products such as morphine and codeine, which have been widely used in medicine for their analgesic properties. The structural features of rac-(3aR,7aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydropyrano[3,4-c]pyrrole-7a-carboxylic acid make it a promising candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylic acid group at the 7a position provides a reactive site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility is particularly valuable in drug discovery, where precise control over molecular structure is essential for achieving desired biological outcomes.

The synthesis of such complex molecules often presents significant challenges. However, advances in synthetic methodologies have made it increasingly feasible to construct intricate structures like that of rac-(3aR,7aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydropyrano[3,4-c]pyrrole-7a-carboxylic acid. Techniques such as asymmetric synthesis and catalytic transformations have played a crucial role in enabling the efficient preparation of these compounds.

In the realm of medicinal chemistry, the exploration of new scaffolds is essential for discovering novel therapeutic agents. The octahydropyrano[3,4-c]pyrrole core has shown promise in various pharmacological assays, suggesting its potential utility in addressing a wide range of diseases. The< strong> rac-(3aR,7aR) configuration of this compound is particularly interesting as it may confer unique biological properties compared to other stereoisomers.

The prop-2-en-1-yloxy carbonyl group is another key feature that warrants further investigation. This moiety can participate in various chemical reactions, making it a valuable handle for modifying the molecule's properties. For instance, it can be used to introduce additional functional groups or to link the compound to other molecules via peptide coupling reactions.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of pharmaceutical compounds. The< strong> rac-(3aR,7aR) configuration of< strong> rac-(3aR,7aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydropyrano[3,4-c]pyrrole-7a-carboxylic acid may influence its interactions with biological targets, thereby affecting its efficacy and selectivity. Understanding these relationships is crucial for optimizing drug design and improving therapeutic outcomes.

The carboxylic acid group at the 7a position also offers opportunities for further chemical manipulation. It can be used to form esters or amides, which are common functional groups in pharmaceuticals. These derivatives may exhibit different biological activities compared to the parent compound, providing a means to explore new therapeutic possibilities.

In conclusion,< strong> rac-(3aR,7aR)-2-(prop-2-en-1-yloxy)carbonyl-octahydropyrano[3,4-c]pyrrole-7a-carboxylic acid (CAS No. 2679930-73-3) represents a significant advancement in pharmaceutical chemistry. Its unique stereochemistry and structural features make it a promising candidate for further exploration in drug discovery and development. By leveraging advances in synthetic methodologies and understanding the relationships between molecular structure and biological activity, researchers can harness the potential of this compound to develop novel therapeutic agents that address unmet medical needs.